4-Chlorosulfonyl-2,6-difluorophenol

• Molecular Formula: C6H3ClF2O3S
• Molecular Weight: 228.60 g/mol
• IUPAC Name: 3,5-difluoro-4-hydroxybenzenesulfonyl chloride
• InChI: InChI=1S/C6H3ClF2O3S/c7-13(11,12)3-1-4(8)6(10)5(9)2-3/h1-2,10H
• InChI Key: CSEYMTPYXQWIDS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)O)F)S(=O)(=O)Cl

Description

4-Chlorosulfonyl-2,6-difluorophenol is a useful research compound. Its molecular formula is C6H3ClF2O3S and its molecular weight is 228.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chlorosulfonyl-2,6-difluorophenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chlorosulfonyl-2,6-difluorophenol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Chlorosulfonic acid (112.6 g) was added dropwise with ice cooling to 2,6-difluorophenol (25 g). The reaction mixture was stirred at room temperature for an hour and poured into ice-water (600 ml), and the separated oily substance was extracted with methylene chloride. The methylene chloride layer was washed successively with water and a saturated aqueous sodium chloride solution, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure to give 4-chlorosulfonyl-2,6-difluorophenol (31.5 g).